3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid

• IUPAC Name: 3-ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid
• InChI: InChI=1S/C6H7N3O5/c1-2-14-5-4(9(12)13)3(6(10)11)7-8-5/h2H2,1H3,(H,7,8)(H,10,11)
• InChI Key: BIRMXKBYQVCDSU-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NNC(=C1[N+](=O)[O-])C(=O)O
• Molecular Formula: C6H7N3O5
• Molecular Weight: 201.14 g/mol

Description

3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid is a chemical compound with a molecular formula of C7H7N3O5. It is a pyrazole derivative that has been studied for its potential applications in scientific research.

Scientific Research Applications

3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid has been studied for its potential applications in scientific research. It has been shown to have antibacterial and antifungal properties, making it a promising candidate for the development of new antibiotics and antifungal agents. Additionally, it has been investigated for its potential as a herbicide, as it has been shown to inhibit the growth of certain plant species.

Mechanism of Action

The mechanism of action of 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes, such as DNA gyrase and topoisomerase IV, which are essential for bacterial and fungal growth.
Biochemical and Physiological Effects
Studies have shown that 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid has a low toxicity profile, making it a relatively safe compound to work with in laboratory experiments. However, it has been shown to have some cytotoxic effects on certain cell lines, indicating that it may have potential as an anticancer agent.

Advantages and Limitations for Lab Experiments

One advantage of using 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid in laboratory experiments is its low toxicity profile. Additionally, it has been shown to have antibacterial and antifungal properties, making it a useful compound for studying the mechanisms of bacterial and fungal growth. However, one limitation of using this compound is its relatively low yield, which can make it difficult to obtain large quantities for experimentation.

Future Directions

There are several potential future directions for research on 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid. One area of interest is its potential as an anticancer agent, as it has been shown to have cytotoxic effects on certain cell lines. Additionally, further research could be done to investigate its potential as a herbicide, as well as its potential as a source of new antibiotics and antifungal agents. Finally, more research could be done to elucidate the compound's mechanism of action and to explore its potential as a therapeutic agent for a variety of diseases.

Synthesis Methods

The synthesis of 3-Ethoxy-4-nitro-1H-pyrazole-5-carboxylic acid involves the reaction between ethyl 4-nitro-1H-pyrazole-5-carboxylate and hydrazine hydrate. The reaction is carried out in the presence of a catalyst, such as sulfuric acid, and the product is obtained through a series of purification steps, including crystallization and recrystallization. The yield of the product is typically around 50-60%.